Cas no 2228736-37-4 (tert-butyl N-4-hydroxy-2-(4-oxobutyl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-2-(4-oxobutyl)phenylcarbamate
• CAS No: 2228736-37-4
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 6004955
• PubChem ID: 165707449
• Update Time: 2025-10-10

tert-butyl N-4-hydroxy-2-(4-oxobutyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-2-(4-oxobutyl)phenylcarbamate
• tert-butyl N-[4-hydroxy-2-(4-oxobutyl)phenyl]carbamate
• EN300-1875475
• 2228736-37-4

• Inchi： 1S/C15H21NO4/c1-15(2,3)20-14(19)16-13-8-7-12(18)10-11(13)6-4-5-9-17/h7-10,18H,4-6H2,1-3H3,(H,16,19)
• InChI Key： KDPGBFJKVWDBGF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1CCCC=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-4-hydroxy-2-(4-oxobutyl)phenylcarbamate

Introduction to Compound with CAS No. 2228736-37-4 and Product Name: tert-butyl N-4-hydroxy-2-(4-oxobutyl)phenylcarbamate

The compound with the CAS number 2228736-37-4 and the product name tert-butyl N-4-hydroxy-2-(4-oxobutyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound consists of a carbamate functional group attached to a phenyl ring, which is further modified with hydroxyl and oxobutyl substituents. Such modifications contribute to its distinct chemical behavior and reactivity, making it a valuable candidate for various biochemical studies.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to interact with biological targets in multiple ways, including enzyme inhibition and receptor binding. The presence of both hydroxyl and oxobutyl groups in the molecular structure of tert-butyl N-4-hydroxy-2-(4-oxobutyl)phenylcarbamate enhances its potential as a pharmacophore, enabling it to engage with various biological systems more effectively.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that carbamate derivatives can modulate neurotransmitter activity, which could be beneficial in conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The specific arrangement of functional groups in tert-butyl N-4-hydroxy-2-(4-oxobutyl)phenylcarbamate suggests that it may have a unique mechanism of action, potentially offering new therapeutic avenues for these challenging conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of tert-butyl groups provides stability to the molecule, while the hydroxyl and oxobutyl substituents introduce necessary reactivity for biological interactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

From a computational chemistry perspective, the molecular dynamics and binding affinity of tert-butyl N-4-hydroxy-2-(4-oxobutyl)phenylcarbamate have been extensively studied using molecular modeling techniques. These studies have provided valuable insights into how the compound interacts with biological targets at the atomic level. Understanding these interactions is crucial for optimizing its pharmacological properties and developing effective drug candidates.

The pharmacokinetic properties of this compound are also an area of active research. Studies have shown that carbamate derivatives can exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles when designed appropriately. The presence of polar functional groups in tert-butyl N-4-hydroxy-2-(4-oxobutyl)phenylcarbamate suggests that it may have good solubility in both water and lipids, which could enhance its bioavailability and tissue distribution.

In conclusion, the compound with CAS number 2228736-37-4 and the product name tert-butyl N-4-hydroxy-2-(4-oxobutyl)phenylcarbamate represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive subject for ongoing research in drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in the development of new therapies for various diseases.